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An In-depth Technical Guide to the Toxicological Profile of Undecan-1-ol

Introduction

Undecan-1-ol (CAS No. 112-42-5), also known as undecyl alcohol or hendecyl alcohol, is a

fatty alcohol with a floral, citrus-like odor.[1] It is found naturally in fruits, butter, eggs, and

cooked pork and is utilized as a flavoring agent in foods and in perfumes.[1][2] As with any

chemical compound intended for use in consumer products or industrial applications, a

thorough understanding of its toxicological profile is essential for ensuring human safety. This

technical guide provides a comprehensive overview of the toxicological data for undecan-1-ol

derived from laboratory studies, intended for researchers, scientists, and drug development

professionals.

Acute Toxicity
Acute toxicity studies are conducted to determine the potential adverse effects of a substance

following a single short-term exposure. The most common endpoints are the median lethal

dose (LD50) for oral and dermal routes and the median lethal concentration (LC50) for the

inhalation route.

Oral Toxicity
Undecan-1-ol exhibits low acute toxicity when administered orally.

Table 1: Acute Oral Toxicity of Undecan-1-ol
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Test Species LD50 Value Reference(s)

Rat 3,000 mg/kg [3][4]

Rat >3,000 mg/kg [5]

Rat 3 g/kg [6]

| Rat | >5,000 mg/kg | |

Dermal Toxicity
The acute dermal toxicity of undecan-1-ol is also considered to be low.

Table 2: Acute Dermal Toxicity of Undecan-1-ol

Test Species LD50 Value Reference(s)

Guinea Pig >20 g/kg [3]

Rabbit 3,960 mg/kg [4]

Rabbit 4,760 µL/kg [7]

Rabbit >5 g/kg [6]

| Rat | >5,000 mg/kg | |

Inhalation Toxicity
Limited data is available for acute inhalation toxicity, but it suggests a low hazard.

Table 3: Acute Inhalation Toxicity of Undecan-1-ol

Test Species LC50 Value Exposure Duration Reference(s)

Rat >700 mg/m³ 6 hours [6]

| Rat | >4.95 mg/L | 4 hours | |
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Experimental Protocol: Acute Oral Toxicity (Up-and-
Down Procedure - OECD TG 425)
The acute oral toxicity of a substance is typically determined using a sequential dosing method

like the Up-and-Down Procedure to minimize animal usage. The protocol involves dosing

animals one at a time. If an animal survives, the dose for the next animal is increased; if it dies,

the dose is decreased. This process continues until specific stopping criteria are met, allowing

for the calculation of the LD50 with a confidence interval.
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Start: Select Initial Dose
(e.g., 175, 550, or 2000 mg/kg)
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(Mortality/Morbidity)

Outcome?
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Survival

Decrease Dose for
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(e.g., reversals, likelihood ratios)

No
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Confidence Interval

Yes

End of Study
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Acute Oral Toxicity Testing Workflow (OECD TG 425).
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Skin Corrosion and Irritation
Undecan-1-ol is classified as a skin irritant.[4][5][8] Studies indicate that it causes skin irritation,

which is a reversible inflammatory effect on the skin following application.[3][4]

Experimental Protocol: Acute Dermal
Irritation/Corrosion (Draize Rabbit Test - OECD TG 404)
This test evaluates the potential of a substance to cause skin irritation or corrosion. A small

amount of the test substance (0.5 mL for liquids) is applied to a shaved patch of skin on a

single animal, typically an albino rabbit. The patch is covered with a gauze dressing for a set

period, usually 4 hours. After removal, the skin is evaluated for signs of erythema (redness) and

edema (swelling) at specific intervals (e.g., 1, 24, 48, and 72 hours).[4] The severity of the

reactions is scored, and the substance is classified based on the mean scores.
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Preparation

Application & Exposure

Evaluation

Select Healthy Young
Albino Rabbit

Clip Fur from Dorsal Area
(approx. 10x15 cm)

Apply 0.5 mL of Undecan-1-ol
to a Small Skin Area (~6 cm²)

Cover with Gauze Patch
and Semi-occlusive Dressing

4-Hour Exposure Period

Remove Patch and
Wash Test Site

Score Erythema & Edema at
1, 24, 48, and 72 Hours

Classify Irritation Potential
Based on Mean Scores
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Draize Skin Irritation Test Workflow (OECD TG 404).
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Eye Irritation
Undecan-1-ol is considered an eye irritant and may cause serious eye irritation.[5][8][9] This

involves the production of reversible changes in the eye following the application of the

substance.

Experimental Protocol: Acute Eye Irritation/Corrosion
(Draize Rabbit Test - OECD TG 405)
The potential for a substance to cause eye irritation is assessed by instilling a small, measured

amount (0.1 mL for liquids) into the conjunctival sac of one eye of an experimental animal,

typically an albino rabbit.[10] The other eye remains untreated and serves as a control. The

eyes are examined and scored for corneal opacity, iris lesions, and conjunctival redness and

swelling at specific intervals (e.g., 1, 24, 48, and 72 hours) after instillation.[10] The

classification of the substance is based on the severity and reversibility of the observed effects.
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Preparation & Application

Observation & Scoring

Select Healthy Young
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Score Ocular Lesions:
- Corneal Opacity
- Iris Inflammation
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Without Metabolic Activation (-S9) With Metabolic Activation (+S9)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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